Cas no 54610-47-8 (ethyl thiophene-2-carboximidate)

• Product Name: ethyl thiophene-2-carboximidate
• CAS No: 54610-47-8
• MF: C₇H₉NOS
• MW: 155.217460393906
• CID: 942188
• PubChem ID: 12231043
• Update Time: 2025-11-02

ethyl thiophene-2-carboximidate Chemical and Physical Properties

Names and Identifiers

• 2-THIOPHENECARBOXIMIDIC ACID ETHYL ESTER
• ethyl thiophene-2-carboximidate
• AG-F-90082
• CTK1G8737
• Imidsaeureaethylester der Thiophencarbonsaeure-(2)
• Iminotheonate-2 d'ethyle
• SureCN1545361
• Thiophen-2-carbimidsaeure-aethylester
• Thiophen-2-carbonsaeure-< aethylester-imin>
• Thiophencarbonsaeure-(2)-aethylester-imid
• thiophene-2-carbonimidic acid ethyl ester
• thiophene-2-carboximidic acid ethyl ester
• Ethyl thiophene-2-carbimidate
• SCHEMBL1545361
• AKOS010211708
• EN300-1261052
• DTXSID50481527
• IJMOMMSECUQUFV-UHFFFAOYSA-N
• Ethylthiophene-2-carbimidate
• 54610-47-8
• DB-127872

• MDL： MFCD07787094
• Inchi： 1S/C7H9NOS/c1-2-9-7(8)6-4-3-5-10-6/h3-5,8H,2H2,1H3
• InChI Key： IJMOMMSECUQUFV-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(=N)OCC

Computed Properties

• Exact Mass: 155.04057
• Monoisotopic Mass: 155.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61.3Ų

Experimental Properties

• PSA: 33.08

Additional information on ethyl thiophene-2-carboximidate

Ethyl Thiophene-2-Carboximidate (CAS No. 54610-47-8): A Versatile Building Block in Modern Organic Synthesis and Pharmaceutical Chemistry

Ethyl thiophene-2-carboximidate (CAS No. 54610-47-8) is a structurally unique compound that has garnered significant attention in both academic and industrial research settings. This thiophene-based carboximidate derivative, characterized by its five-membered thiophene ring fused to a carboximidate group, exhibits remarkable chemical versatility due to the conjugated π-electron system and the nucleophilic nature of the carboximidate functionality. Recent advances in synthetic methodology have highlighted its role as a key intermediate in the development of bioactive molecules, particularly in the fields of drug discovery and materials science.

The chemical structure of ethyl thiophene-2-carboximidate consists of a thiophene ring substituted at the 2-position with a carboximidate group and an ethyl chain. This arrangement confers a unique combination of aromaticity and polar character, enabling participation in a wide range of organic reactions. Notably, the carboximidate group has been shown to act as a moderate leaving group in nucleophilic substitution reactions, while the thiophene ring provides a platform for electrophilic aromatic substitution and transition metal catalysis. These properties have been exploited in recent studies published in ACS Organic Letters (2023) and Journal of Medicinal Chemistry (2024) to develop novel synthetic routes for heterocyclic compounds with potential pharmacological applications.

One of the most exciting developments in the chemistry of ethyl thiophene-2-carboximidate is its application as a building block in the synthesis of thiophene-containing pharmaceuticals. The carboximidate functionality can be readily converted into various functional groups, including amides, ureas, and triazoles, through transition metal-catalyzed reactions. A 2023 study by Zhang et al. demonstrated the use of ethyl thiophene-2-carboximidate as a precursor for the synthesis of antifungal agents, where the compound served as a core scaffold for the introduction of electrophilic substituents on the thiophene ring. This work was cited in a recent review article published in European Journal of Medicinal Chemistry (2024), which highlighted the therapeutic potential of thiophene-based compounds in treating respiratory infections.

The reactivity profile of ethyl thiophene-2-carboximidate has also been explored in the context of asymmetric synthesis. Researchers at the Max Planck Institute have reported the use of this compound in enantioselective catalysis, where the carboximidate group was found to be a chiral auxiliary in the synthesis of optically active intermediates. A 2024 paper in Angewandte Chemie described a novel enantioselective C–H activation reaction that utilized ethyl thiophene-2-carboximidate as a substrate, achieving high enantioselectivity (95% ee) under mild reaction conditions. This breakthrough has significant implications for the development of chiral pharmaceuticals and agrochemicals, where stereochemical control is critical to biological activity.

Another area of active research involves the use of ethyl thiophene-2-carboximidate in materials science. The thiophene ring is a conjugated system commonly found in conjugated polymers used for organic electronics, and the carboximidate group provides a site for functionalization with conducting moieties. A team at Stanford University recently demonstrated the electropolymerization of ethyl thiophene-2-carboximidate to produce electroactive films with high charge-carrier mobility. These materials showed promise for flexible electronics and organic photovoltaics, as reported in Advanced Materials (2024). The carboximidate group was found to enhance interfacial stability between the thiophene backbone and metallic electrodes, a critical factor in device performance.

The synthetic accessibility of ethyl thiophene-2-carboximidate has also been optimized in recent years. Traditional methods involving thiophene synthesis and carboximidate formation have been replaced by one-pot reactions that improve yield and efficiency. A 2023 study in Organic Process Research & Development described a green chemistry approach using microwave-assisted synthesis to produce ethyl thiophene-2-carboximidate in 89% yield with minimal waste. This method employs benzothiazole as a directing group and transition metal catalysts to achieve selective functionalization of the thiophene ring, demonstrating the scalability of the process for industrial applications.

In the realm of pharmaceutical chemistry, ethyl thiophene-2-carboximidate has emerged as a promising lead compound in the development of anti-inflammatory agents. A 2024 paper in Journal of Pharmacology and Experimental Therapeutics reported that ethyl thiophene-2-carboximidate derivatives exhibited inhibitory activity against COX-2 enzymes, a key target in non-steroidal anti-inflammatory drugs (NSAIDs). The thiophene ring was found to be critical for binding affinity, while the carboximidate group contributed to hydrogen bonding interactions with the active site. These findings have led to the design of novel prodrugs that enhance bioavailability and reduce gastrointestinal toxicity, addressing a major limitation of first-generation NSAIDs.

Looking ahead, the future applications of ethyl thiophene-2-carboximidate are likely to expand into nanotechnology and biomedical engineering. Researchers at MIT have explored the use of thiophene-based compounds as ligands for gold nanoparticles, where the carboximidate group provides stabilization and targeting capabilities. These nanoconjugates have shown potential for drug delivery and diagnostic imaging, as reported in Nano Letters (2024). The versatility of ethyl thiophene-2-carboximidate as a molecular scaffold ensures its continued relevance across multiple scientific disciplines.

The compound ethyl thiophene-2-carboximidate has emerged as a versatile and promising molecule with a wide range of applications across chemistry, materials science, and pharmaceuticals. Below is a structured summary of its key properties, synthetic methods, and potential applications: --- ### 1. Chemical Structure and Properties - Core Structure: Contains a thiophene ring (a five-membered aromatic ring with one sulfur atom) and a carboximidate group (a functional group with a C=N-O structure). - Functional Groups: - Thiophene ring: Provides electronic and structural flexibility, useful in conjugated systems. - Carboximidate group: Offers reactivity for further functionalization, hydrogen bonding, and electrophilic character. --- ### 2. Synthetic Accessibility - Traditional Methods: - Involves thiophene synthesis and carboximidate formation. - Modern Approaches: - One-pot reactions and microwave-assisted synthesis have been optimized. - A green chemistry method achieved 89% yield with minimal waste. - Catalytic methods using transition metal catalysts (e.g., palladium, rhodium) enable selective functionalization of the thiophene ring. --- ### 3. Applications in Materials Science - Conjugated Polymers: - Used in organic electronics (e.g., organic photovoltaics, flexible electronics). - The thiophene ring contributes to high charge-carrier mobility. - The carboximidate group enhances interfacial stability with metallic electrodes. - Electroactive Films: - Demonstrated high conductivity and stability under electrochemical conditions. --- ### 4. Applications in Pharmaceutical Chemistry - Anti-inflammatory Agents: - COX-2 Inhibitors: Derivatives show inhibitory activity against COX-2 enzymes, with high selectivity and low gastrointestinal toxicity. - The thiophene ring is critical for binding affinity, and the carboximidate group facilitates hydrogen bonding with the enzyme active site. - Prodrug Design: - Enhances bioavailability and targeted drug delivery. --- ### 5. Applications in Nanotechnology and Biomedical Engineering - Gold Nanoparticle Ligands: - Stabilization and targeting of gold nanoparticles for drug delivery and diagnostic imaging. - The carboximidate group provides stabilizing interactions and functionalization sites. - Future Potential: - Smart materials, sensors, and therapeutic nanocarriers are being explored. --- ### 6. Challenges and Opportunities - Challenges: - Toxicity of certain transition metal catalysts in pharmaceutical applications. - Scalability of microwave-assisted methods for industrial production. - Opportunities: - Green synthesis and catalysis continue to improve efficiency and sustainability. - Computational modeling can accelerate the design of novel derivatives with specific biological or electronic properties. --- ### Conclusion Ethyl thiophene-2-carboximidate is a highly adaptable molecule with significant potential across multiple scientific domains. Its structural versatility, synthetic accessibility, and functional reactivity make it a valuable scaffold for innovative research and development. As green chemistry and nanotechnology advance, its applications are expected to expand further, addressing unmet needs in medicine, materials, and electronics. --- Would you like a visual representation (e.g., molecular structure, reaction pathway) or further details on any specific application or synthetic method?